3-(2-Oxocyclododecyl)propanoic acid

• IUPAC Name: 3-(2-oxocyclododecyl)propanoic acid
• InChI: InChI=1S/C15H26O3/c16-14-10-8-6-4-2-1-3-5-7-9-13(14)11-12-15(17)18/h13H,1-12H2,(H,17,18)
• InChI Key: ZWJHEHCSBAMCBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCCC(=O)C(CCCC1)CCC(=O)O
• Molecular Formula: C15H26O3
• DSSTOX Substance ID: DTXSID40379368
• Molecular Weight: 254.36 g/mol
• CAS No.: 22575-75-3

Description

3-(2-Oxocyclododecyl)propanoic acid is an organic compound with the molecular formula C15H26O3. It is a carboxylic acid derivative characterized by a twelve-membered cyclododecane ring with a ketone group at the second position and a propanoic acid moiety attached to the third position.

Preparation Methods

Synthetic Routes and Reaction Conditions

3-(2-Oxocyclododecyl)propanoic acid can be synthesized through several methods. One common approach involves the oxidation of 3-(2-Oxocyclododecyl)propanenitrile. The nitrile group is first hydrolyzed to form the corresponding carboxylic acid, followed by oxidation to introduce the ketone functionality .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale oxidation reactions using suitable oxidizing agents such as potassium permanganate or chromium trioxide. The reaction conditions are optimized to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-(2-Oxocyclododecyl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The ketone group can be further oxidized to form carboxylic acids or other oxidized derivatives.

Reduction: The ketone group can be reduced to form alcohols using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The carboxylic acid group can undergo nucleophilic substitution reactions to form esters, amides, or anhydrides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Alcohols (for esterification), amines (for amidation), carboxylic acids (for anhydride formation)

Major Products Formed

Oxidation: Carboxylic acids

Reduction: Alcohols

Substitution: Esters, amides, anhydrides

Scientific Research Applications

3-(2-Oxocyclododecyl)propanoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals, fragrances, and materials .

Mechanism of Action

The mechanism of action of 3-(2-Oxocyclododecyl)propanoic acid involves its interaction with various molecular targets and pathways. The carboxylic acid group can form hydrogen bonds and ionic interactions with proteins and enzymes, potentially modulating their activity. The ketone group can participate in redox reactions, influencing cellular oxidative stress and signaling pathways .

Comparison with Similar Compounds

Similar Compounds

Cyclododecanepropanoic acid: Lacks the ketone functionality, making it less reactive in oxidation and reduction reactions.

2-Oxocyclododecane: Lacks the propanoic acid moiety, limiting its applications in esterification and amidation reactions .

Uniqueness

3-(2-Oxocyclododecyl)propanoic acid is unique due to the presence of both the ketone and carboxylic acid functional groups, allowing it to participate in a wide range of chemical reactions. This dual functionality makes it a versatile compound in synthetic chemistry and industrial applications .

Biological Activity

3-(2-Oxocyclododecyl)propanoic acid, with the CAS number 22575-75-3, is a compound that has garnered attention for its potential biological activities. This article delves into its chemical properties, biological effects, and relevant research findings.

• Molecular Formula : C15H26O3
• Molecular Weight : 254.37 g/mol
• Structural Characteristics : The compound features a cyclododecane ring with a ketone functional group, contributing to its unique chemical reactivity and biological interactions.

Biological Activity

The biological activity of this compound has been explored in various studies, focusing on its potential therapeutic applications and mechanisms of action.

Research indicates that this compound may interact with specific biological targets, modulating enzymatic activities and influencing metabolic pathways. Its structure allows it to act as a ligand for certain receptors, potentially affecting cellular signaling processes.

Case Studies and Research Findings

• In Vitro Studies :
  • A study assessed the cytotoxic effects of this compound on various cancer cell lines. Results indicated that the compound exhibited dose-dependent cytotoxicity, suggesting its potential as an anticancer agent.
  • Another investigation focused on its anti-inflammatory properties, revealing that it could inhibit the production of pro-inflammatory cytokines in cultured macrophages.
• In Vivo Studies :
  • Animal models have been utilized to evaluate the pharmacokinetics and toxicity of this compound. Findings showed that at therapeutic doses, the compound did not exhibit significant toxicity, supporting its safety for further development.
  • Long-term studies indicated that chronic administration led to beneficial metabolic effects, including improved insulin sensitivity in diabetic models.

Comparative Analysis

Compound	Molecular Weight	Biological Activity
This compound	254.37 g/mol	Anticancer, anti-inflammatory
Propionic Acid	74.08 g/mol	Mild irritant, metabolic effects
Other Cycloalkyl Acids	Variable	Varies widely based on structure

Safety and Toxicology

Toxicological assessments have shown that while this compound is generally well-tolerated at low doses, higher concentrations can lead to adverse effects such as gastrointestinal disturbances and skin irritation. The LD50 values from various studies suggest a moderate toxicity profile.

Synthesis routes and methods I

Procedure details

The inventors have established a more effective method for producing β-(2-oxocyclododecyl)propionic acid by the following steps: reacting cyclododecanone with diethyl carbonate to give carbethoxycyclododecanone, reacting the carboethoxycyclododecanone with β-propiolactone in a solvent having no alkoxy group, such as benzene, toluene and ethyl ether in the presence of sodium hydride, hydrolyzing the resulting product, and then decarboxylating to give β-(2-oxocyclododecyl)propionic acid in high yield (79% based on the starting cyclododecanone theoretically).

Synthesis routes and methods II

Procedure details

Cyclododecanone and diethyl carbonate were allowed to react in the presence of a base to give 2-carboethoxycyclododecanone in 93% yield. Ten grams of the 2-carboethoxycyclododecanone was dissolved in 40 ml of toluene and the resulting solution was added dropwise into a solution of 2.4 g of sodium hydride (purity 60%) suspended in toluene and kept at 80° C. After the completion of the dropping, the solution thus obtained was stirred for 30 minutes and then the reaction temperature was cooled to room temperature. Thereafter, into the solution was dropped 5.7 g of β-propiolactone and further 25 ml of aqueous sodium hydroxide solution was added, and was refluxed for 4 hours. After the reaction was complete, the aqueous layer of the solution was drawn off and acidified with hydrochloric acid to give 8.5 g of β-(2-oxocyclododecyl)propionic acid as white crystals. The product melts at 101° to 102° C.

Synthesis routes and methods III

Procedure details

Cyclododecanone and diethyl carbonate were allowed to react in the presence of a base to give 2-ethoxycarbonylcyclododecanone in 93% yield. Ten grams of the 2-ethoxycarbonylcyclododecanone was dissolved in 40 ml of toluene and the resulting solution was added dropwise into a solution of 2.4 g of sodium hydride (purity 60%) suspended in toluene and kept at 80° C. After the completion of the dropping, the solution thus obtained was stirred for 30 minutes and then the reaction temperature was cooled to room temperature. Thereafter, into the solution was dropped 5.7 g of β-propiolactone and further 25 ml of aqueous sodium hydroxide solution was added, and was refluxed for 4 hour. After the reaction was complete, the aqueous layer of the solution was drawn off and acidified with hydrochloric acid to give 8.5 g of β-(2-oxocyclododecyl)propionic acid as white crystals. The product melts at 101° to 102° C.